Cas no 5462-94-2 ((2E,4E,6E,8E,10E)-11-phenylundeca-2,4,6,8,10-pentaenal)

• Product Name: (2E,4E,6E,8E,10E)-11-phenylundeca-2,4,6,8,10-pentaenal
• CAS No: 5462-94-2
• MF: C₁₇H₁₆O
• MW: 236.308344841003
• CID: 859196
• PubChem ID: 223853
• Update Time: 2025-04-19

(2E,4E,6E,8E,10E)-11-phenylundeca-2,4,6,8,10-pentaenal Chemical and Physical Properties

Names and Identifiers

• (2E,4E,6E,8E,10E)-11-phenylundeca-2,4,6,8,10-pentaenal
• 11-phenylundeca-2,4,6,8,10-pentaenal

• Inchi： 1S/C17H16O/c18-16-12-7-5-3-1-2-4-6-9-13-17-14-10-8-11-15-17/h1-16H
• InChI Key： WLBCUYQHLGAVNZ-UHFFFAOYSA-N
• SMILES： O=CC=CC=CC=CC=CC=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 236.12018
• Monoisotopic Mass: 236.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.4

Experimental Properties

• Density: 1.008
• Boiling Point: 426.9°C at 760 mmHg
• Flash Point: 171.5°C
• Refractive Index: 1.595
• PSA: 17.07
• LogP: 4.12350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes